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Cabotegravir-d5 isotopic purity specification

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Cabotegravir-d5
Cat. No.: S11214117

Cabotegravir-d5 Technical Specifications

The table below summarizes the core chemical and physical information for Cabotegravir-d5 available in

the search results.

Property Details

CAS Number 2750534-77-9 [1]

Molecular C19H12DsF2N30s [1] [2]

Formula

Molecular 410.38 g/mol [1] (also reported as 410.39 g/mol [2])
Weight

IUPAC Name (3S, 11aR)-N-(2, 4-difluorobenzyl)-6-hydroxy-3-(methyl-d3)-5, 7-dioxo-2, 3, 5, 7, 11,
1la-hexahydrooxazolo[3, 2-a]pyrido[1, 2-d]pyrazine-2, 2-d2-8-carboxamide [2]

Appearance White to off-white solid [1]
Purity 99.31% (Chemical Purity) [1]

Isotopic Purity  Information not found in search results
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Application in Analytical Protocols

Cabotegravir-d5 is primarily used as a stable isotope-labeled internal standard for quantitative analysis of
Cabotegravir in biological samples. Here is a detailed methodology from a research paper that used it for

quantifying Cabotegravir in whole blood [3].

¢ Function: Serves as an Internal Standard (IS) to correct for variability in sample preparation and
ionization efficiency during mass spectrometry [3].
e Sample Preparation:
o Add 100 pL of a 1000 ng/mL solution of Cabotegravir-d5 in acetonitrile to 100 pL of a blood
sample.
o Shake the mixture vigorously for one minute to precipitate proteins.
o Pipette 10 pL of the clear supernatant onto a paper spray substrate (a triangular piece of filter
paper) for analysis [3].
¢ Mass Spectrometry Analysis:
o Instrument: Miniature mass spectrometer (Mini-12) with a rectilinear ion trap [3].
o lon Monitoring: The protonated molecule of Cabotegravir-d5 (m/z 411) is isolated and used
for quantitative calibration [3].
o Performance: The assay achieved a limit of quantification (LoQ) for Cabotegravir of 750
ng/mL in whole blood, with a total turnaround time of under 4 minutes [3].

This workflow can be visualized in the following diagram:
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Need Custom Synthesis?

© 2026 Smolecule. All rights reserved. 3/5 Tech Support


https://www.smolecule.com/products/s11214117?utm_src=pdf-body-img
https://www.smolecule.com/products/s11214117?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

I Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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